2-ethoxy-N-isopentyl-1-naphthamide

• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 2-ethoxy-N-(3-methylbutyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C18H23NO2/c1-4-21-16-10-9-14-7-5-6-8-15(14)17(16)18(20)19-12-11-13(2)3/h5-10,13H,4,11-12H2,1-3H3,(H,19,20)
• InChI Key: FTXMAFDUIIIMLZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCCC(C)C

Description

2-Ethoxy-N-isopentyl-1-naphthamide is a synthetic organic compound featuring a naphthalene backbone substituted with an ethoxy group at the 2-position and an isopentylamide group at the 1-position. The compound’s structure combines aromatic and aliphatic moieties, which may influence its physicochemical properties, such as solubility, stability, and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-ethoxy-N-isopentyl-1-naphthamide with three analogs, highlighting substituent effects on molecular properties:

Table 1: Key Structural and Hypothesized Properties

Compound Name	Substituent (R Group)	Molecular Weight (g/mol)	Key Hypothesized Properties
2-Ethoxy-N-isopentyl-1-naphthamide	Isopentyl (C5H11)	~325*	High hydrophobicity due to branched alkyl chain; potential for enhanced lipid solubility.
2-Ethoxy-N-(2-fluorophenyl)-1-naphthamide	2-Fluorophenyl	309.33	Increased polarity from fluorine; possible π-π stacking with aromatic systems.
2-Chloro-N,N-dimethylethanamine	Dimethylaminoethyl	107.58	Polar, ionic character (amine/chloride); likely water-soluble.
2-(Ethylisopropylamino)ethanethiol	Ethylisopropylamino	147.28	Thiol group introduces redox activity; alkylamino chain may enhance membrane permeability.

*Estimated based on structural analogy to 2-ethoxy-N-(2-fluorophenyl)-1-naphthamide.

Key Insights

Substituent Hydrophobicity: The isopentyl group in 2-ethoxy-N-isopentyl-1-naphthamide likely increases hydrophobicity compared to the fluorophenyl analog . This could enhance its affinity for nonpolar environments, such as lipid bilayers or organic solvents. In contrast, the dimethylaminoethyl group in 2-chloro-N,N-dimethylethanamine introduces polarity, favoring aqueous solubility.

Electronic Effects: The electron-withdrawing fluorine in 2-ethoxy-N-(2-fluorophenyl)-1-naphthamide may reduce electron density on the naphthalene ring, altering reactivity in electrophilic substitution reactions . The thiol group in 2-(ethylisopropylamino)ethanethiol provides nucleophilic character, enabling disulfide bond formation or metal coordination.

Biological Interactions :

• Branched alkyl chains (e.g., isopentyl) are associated with improved pharmacokinetic profiles in drug design due to increased metabolic stability.
• Fluorinated aromatic systems, as seen in the fluorophenyl analog, often enhance binding specificity in receptor-ligand interactions .